Cas no 1493198-75-6 (3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid
• CAS No: 1493198-75-6
• MF: C₇H₇BrO₃S
• MW: 251.097680330276
• MDL: MFCD21331262
• CID: 5170709
• PubChem ID: 65945180
• Update Time: 2025-05-20

3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanoic acid, 5-bromo-α-hydroxy-
• 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid

• MDL： MFCD21331262
• Inchi： 1S/C7H7BrO3S/c8-6-2-1-4(12-6)3-5(9)7(10)11/h1-2,5,9H,3H2,(H,10,11)
• InChI Key： JQVNNBLUFRQETH-UHFFFAOYSA-N
• SMILES： C(C1SC(Br)=CC=1)C(O)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid

Introduction to 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid (CAS No. 1493198-75-6)

3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1493198-75-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a 5-bromothiophen-2-yl moiety linked to a 2-hydroxypropanoic acid backbone, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The presence of both aromatic and functional groups makes it a valuable intermediate for the synthesis of more complex molecules, particularly in the development of therapeutic agents targeting various biological pathways.

The 5-bromothiophen-2-yl group is a key structural feature that imparts unique electronic and steric properties to the molecule. Thiophene derivatives are well-documented for their role in medicinal chemistry, often serving as pharmacophores in drugs used to treat conditions such as cancer, infectious diseases, and neurological disorders. The bromine substituent at the 5-position enhances the reactivity of the thiophene ring, making it amenable to further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many FDA-approved drugs.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. The 2-hydroxypropanoic acid moiety, also known as lactic acid derivative, introduces a carboxylic acid group and a hydroxyl group, which can participate in hydrogen bonding and salt formation. This functionality is particularly useful in designing molecules with enhanced solubility and bioavailability, critical factors for pharmaceutical efficacy. The combination of these two distinct structural elements makes 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Thiophene-based kinase inhibitors have shown considerable promise in clinical trials due to their ability to selectively target specific kinases while minimizing off-target effects. The 5-bromothiophen-2-yl group provides a scaffold that can be modified to interact with the ATP-binding site of kinases, while the 2-hydroxypropanoic acid moiety can be optimized to enhance binding affinity and selectivity.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective kinase inhibitors. Researchers have demonstrated that subtle modifications around the thiophene ring can significantly alter the potency and selectivity of kinase inhibitors. For instance, computational modeling studies have predicted that introducing electron-withdrawing groups at the 5-position of thiophene can enhance interactions with the hinge region of kinases. This insight has guided the synthesis of novel derivatives, including those based on 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid, which may exhibit improved pharmacokinetic profiles.

The role of 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid extends beyond kinase inhibition. Its unique structural features also make it a valuable building block for synthesizing other bioactive molecules. For example, researchers have explored its use in generating protease inhibitors, which are essential for treating conditions such as HIV/AIDS and cystic fibrosis. The carboxylic acid group can be converted into esters or amides, expanding its synthetic utility. Additionally, the hydroxyl group provides a site for further derivatization, allowing chemists to tailor the molecule’s properties for specific applications.

The growing interest in green chemistry has also influenced the synthesis of 3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid. Researchers are increasingly adopting sustainable methodologies to minimize waste and reduce environmental impact. For instance, catalytic processes that enable efficient cross-coupling reactions without harsh reagents are being prioritized. These approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices. By leveraging modern catalytic systems, scientists can produce this compound with higher yields and lower energy consumption, making it more viable for industrial-scale applications.

In conclusion,3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid (CAS No. 1493198-75-6) represents a fascinating compound with diverse potential applications in pharmaceutical chemistry and beyond. Its unique structural composition, featuring both an aromatic 5-bromothiophen-2-yl group and a functionalized 2-hydroxypropanoic acid moiety, positions it as a versatile intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,3-(5-bromothiophen-2-yl)-2-hydroxypropanoic acid is likely to play an increasingly important role in drug discovery and development.